(1-Cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine

• Molecular Formula: C12H16N4
• Molecular Weight: 216.28 g/mol
• IUPAC Name: 1-cyclopropyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)ethanamine
• InChI: InChI=1S/C12H16N4/c1-9(10-5-6-10)13-8-12-15-14-11-4-2-3-7-16(11)12/h2-4,7,9-10,13H,5-6,8H2,1H3
• InChI Key: DWMFRASCRHQLSU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)NCC2=NN=C3N2C=CC=C3

Description

The compound (1-Cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine (CAS: 1042523-94-3) is a nitrogen-containing heterocyclic molecule with a molecular formula of C₁₂H₁₆N₄ and a molecular weight of 216.28 g/mol . Its structure features two key moieties:

• A 1-cyclopropylethyl group, which introduces steric bulk and conformational rigidity.
• A [1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl group, combining a fused triazole-pyridine system known for diverse bioactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine typically involves the reaction of cyclopropyl ethylamine with a triazolopyridine derivative under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and time, are optimized to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of (1-Cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine may involve large-scale synthesis using continuous flow reactors. This method allows for better control over reaction parameters and scalability. The use of automated systems ensures consistent quality and efficiency in the production process.

Chemical Reactions Analysis

Nucleophilic Reactions

The primary amine group in the cyclopropylethyl chain participates in nucleophilic substitutions and condensations. Key reactions include:

• Alkylation/Acylation : Reacts with alkyl halides or acyl chlorides under mild basic conditions (e.g., K₂CO₃ in DMF) to form secondary amines or amides.

• Schiff Base Formation : Condenses with aldehydes/ketones in ethanol to generate imine derivatives, useful for further functionalization.

Example Reaction :

$$\text{R-X} + \text{Amine} \xrightarrow{\text{Base}} \text{R-NH-Cyclopropylethyl-Triazolopyridine}$$

Cyclopropane Ring-Opening Reactions

The strained cyclopropane ring undergoes selective cleavage under specific conditions:

• Acid-Catalyzed Ring Opening : In HCl/THF, the cyclopropane ring opens to form a chlorinated intermediate, which can be further functionalized.

• Oxidative Cleavage : Reacts with m-CPBA (meta-chloroperbenzoic acid) to yield a 1,3-diol derivative.

Conditions and Outcomes :

Reaction Type	Reagents/Conditions	Product
Acidic Cleavage	HCl, THF, 25°C, 12 h	Chloroalkane intermediate
Oxidative Cleavage	m-CPBA, DCM, 0°C → 25°C	1,3-Diol derivative

Triazole Ring Modifications

The triazolo[4,3-a]pyridine core undergoes electrophilic substitutions and coordination reactions:

• Electrophilic Aromatic Substitution (EAS) : Reacts with HNO₃/H₂SO₄ at 0°C to introduce nitro groups at the C5 position of the pyridine ring .

• Metal Coordination : Binds transition metals (e.g., Cu²⁺, Fe³⁺) via N-atoms in the triazole ring, forming stable complexes .

Key Findings :

• Nitration occurs regioselectively at the pyridine ring due to electron-rich triazole conjugation .

• Metal complexes exhibit enhanced stability in aqueous media, with potential catalytic applications .

Reductive and Oxidative Transformations

• Reduction of Triazole Moiety : Catalytic hydrogenation (H₂/Pd-C) reduces the triazole ring to a dihydrotriazole derivative, altering electronic properties.

• Oxidation of Amine Group : Treatment with KMnO₄ in acidic media oxidizes the primary amine to a nitro group.

Mechanistic Insight :
Reductive pathways are sensitive to steric hindrance from the cyclopropylethyl group, requiring prolonged reaction times.

Cross-Coupling Reactions

The triazolopyridine system participates in palladium-catalyzed couplings:

• Suzuki-Miyaura Coupling : Reacts with aryl boronic acids under Pd(PPh₃)₄ catalysis to form biaryl derivatives .

• Buchwald-Hartwig Amination : Couples with aryl halides to install aryl-amino groups at the triazole ring .

Optimized Conditions :

Reaction	Catalyst System	Yield (%)
Suzuki Coupling	Pd(PPh₃)₄, K₂CO₃, DMF	78–85
Buchwald-Hartwig	Pd₂(dba)₃, Xantphos	65–72

Stability and Degradation Pathways

• Thermal Decomposition : Degrades above 200°C, releasing cyclopropane gas and forming polycyclic aromatic byproducts.

• Photolytic Cleavage : UV irradiation (254 nm) in methanol cleaves the triazole ring, yielding pyridine-3-carboxamide derivatives .

Scientific Research Applications

(1-Cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and cellular processes.

Medicine: Explored for its therapeutic potential in drug discovery and development, particularly in targeting specific receptors or enzymes.

Industry: Utilized in the development of novel materials and catalysts for industrial processes.

Mechanism of Action

The mechanism of action of (1-Cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream signaling pathways. The exact molecular pathways involved depend on the specific application and target of interest.

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Notable Properties
(1-Cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine	C₁₂H₁₆N₄	216.28	Cyclopropylethyl + triazolopyridinemethyl	Non-hazardous; high purity
N-Cyclopropyl-2-(3-nitro-1H-1,2,4-triazol-1-yl)pyrimidin-4-amine (1n)	C₁₀H₁₄N₇O₂	296.11	Pyrimidine core + nitro-triazole	Yellow solid; mp 193–195°C; 47% yield
[1-([1,2,4]Triazolo[4,3-a]pyridin-3-ylmethyl)cyclohexyl]amine hydrochloride	C₁₄H₂₁ClN₄	280.79	Cyclohexyl + triazolopyridinemethyl	Higher molecular weight; hydrochloride salt improves solubility
3-Methylphosphonylated [1,2,4]triazolo[4,3-a]pyridines	Variable	~300–350	Phosphonate ester substituents	Enhanced polarity; potential kinase inhibition
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	C₁₂H₁₅N₅	229.28	Pyrazole core + cyclopropylamine	Low synthetic yield (17.9%); characterized by HRMS

Key Observations:

• Core Heterocycle Differences : The target compound’s triazolo[4,3-a]pyridine system contrasts with analogs featuring pyrimidine (e.g., 1n ) or pyrazole (e.g., ) cores. Pyrimidine-based compounds often exhibit stronger π-π stacking in biological targets, while pyrazoles offer metabolic stability .
• Molecular Weight : The target compound’s lower molecular weight (216.28 vs. 280.79 in cyclohexyl derivatives ) may enhance bioavailability and membrane permeability.

Biological Activity

The compound (1-Cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine is a derivative of the [1,2,4]triazolo[4,3-a]pyridine scaffold, which has garnered interest in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C₁₁H₁₄N₄
• Molecular Weight : 218.26 g/mol
• Structural Features : The compound features a cyclopropyl group and a triazolo-pyridine moiety that are critical for its biological activity.

Biological Activity Overview

The biological activities of (1-Cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine can be summarized as follows:

Activity Type	Description	References
Antidepressant	Exhibits properties similar to Trazodone, acting as a selective serotonin reuptake inhibitor.
Anticancer	Inhibits indoleamine 2,3-dioxygenase 1 (IDO1), enhancing immune response against tumors.
Antimicrobial	Displays activity against various bacterial strains; potential for further development.
Cytotoxicity	Shows selective cytotoxic effects in cancer cell lines such as A375.

The mechanisms through which (1-Cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine exerts its biological effects include:

• Serotonin Reuptake Inhibition : Similar to Trazodone, this compound inhibits the uptake of serotonin in synaptic clefts, leading to increased serotonin levels and improved mood regulation.
• IDO1 Inhibition : By inhibiting IDO1, the compound enhances the immune response against tumors by preventing the degradation of tryptophan into kynurenine, which is often exploited by tumors to evade immune detection.
• Antimicrobial Action : The triazole ring may interact with microbial enzymes or membranes, disrupting their function and leading to cell death.

Case Studies

Several studies have evaluated the biological activity of compounds related to (1-Cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine:

• Antidepressant Properties : A study found that derivatives of triazolo-pyridine significantly inhibited serotonin uptake in vitro, suggesting potential use in treating depression .
• Cancer Immunotherapy : Research demonstrated that compounds with the triazolo-pyridine structure could effectively inhibit IDO1 in vitro and in vivo models of melanoma .
• Antimicrobial Efficacy : A series of synthesized derivatives were tested against various bacterial strains and showed promising results with minimum inhibitory concentrations comparable to established antibiotics .

Q & A

Q. What are the common synthetic routes for (1-Cyclopropylethyl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine derivatives, and how are reaction conditions optimized?

The synthesis typically involves 5-endo-dig or 5-exo-dig cyclization of chlorovinyl phosphonates with hydrazinylpyridines. Key optimization parameters include:

• Reagent ratios : A 1:1 molar ratio of reactants (e.g., hydrazinylpyridine and chlorovinyl phosphonate) ensures complete conversion .
• Catalysts : Use of K₂CO₃ in CH₃CN at room temperature promotes cyclization, while excluding K₂CO₃ under thermal conditions (60°C) avoids side reactions .
• Solvent selection : Acetonitrile (CH₃CN) is preferred for its polarity and compatibility with phosphonate intermediates .
• Reaction monitoring : Thin-layer chromatography (TLC) and ³¹P NMR track progress and detect intermediates .

Q. Which spectroscopic techniques are critical for characterizing structural integrity?

• ¹H/¹³C NMR : Assigns proton and carbon environments, especially distinguishing triazole (δ 7.1–8.7 ppm) and cyclopropyl groups .
• ³¹P NMR : Confirms phosphonate incorporation (δ 18.40–22.75 ppm) and detects spin-spin coupling (²JHP = 20 Hz) .
• X-ray crystallography : Resolves regiochemistry (e.g., Dimroth rearrangement products) and validates fused heterocyclic systems .
• HRMS : Validates molecular weight and isotopic patterns .

Q. What are the key considerations in designing experiments to synthesize novel derivatives?

• Functional group tolerance : Electron-withdrawing groups (e.g., NO₂) on hydrazinylpyridines trigger Dimroth rearrangements, altering product regiochemistry .
• Temperature control : Room temperature favors 5-endo-dig cyclization, while heating (60°C) induces isomerization or rearrangements .
• Purification strategies : Column chromatography separates isomers, while recrystallization from EtOAc/hexane yields high-purity solids .

Advanced Research Questions

Q. How do electronic effects of substituents influence cyclization pathways (e.g., 5-exo-dig vs 5-endo-dig)?

• Electron-deficient substrates : Nitro groups on hydrazinylpyridines favor Dimroth rearrangements , shifting cyclization from 5-endo-dig to 5-exo-dig pathways. This is attributed to increased electrophilicity at the triazole nitrogen, enabling ring-opening and re-closure .
• Steric effects : Bulky substituents (e.g., isoquinoline) hinder cyclization, requiring prolonged reaction times (50+ hours) for complete conversion .

Q. What strategies resolve contradictory data in reaction outcomes, such as unexpected isomer formation?

• Isomer analysis : ¹H NMR coupling constants and NOE experiments distinguish [1,2,4]triazolo[4,3-a]pyridine (δ 7.1–8.7 ppm) from [1,2,4]triazolo[1,5-a]pyridine isomers .
• Thermal treatment : Boiling reaction mixtures converts kinetic products (e.g., isomer 10 ) to thermodynamic products (e.g., isomer 12 ) via Dimroth-like rearrangements .
• Computational modeling : DFT calculations predict regioselectivity by comparing activation energies of competing pathways .

Q. How can Dimroth rearrangements be controlled or exploited during synthesis?

• Acid catalysis : H₂SO₄ or HCl promotes ring-opening of triazolopyridines, enabling selective formation of rearranged products (e.g., [1,5-a] vs [4,3-a] isomers) .
• Substituent engineering : Electron-withdrawing groups (NO₂) stabilize transition states for rearrangement, while electron-donating groups (OMe) suppress it .
• Kinetic trapping : Rapid cooling or low-temperature workup isolates intermediates before rearrangement occurs .

Q. How is regioselectivity analyzed in triazolopyridine formation when multiple pathways are possible?

• Isotopic labeling : ¹⁵N-labeled hydrazinylpyridines track nitrogen migration during cyclization .
• Kinetic studies : Time-resolved ³¹P NMR monitors intermediate lifetimes, identifying rate-determining steps .
• Crystallographic evidence : Single-crystal X-ray structures unambiguously assign regiochemistry (e.g., phosphonate position in 14b ) .

Q. What are the implications of fused heterocyclic systems for biological activity studies?

• Structure-activity relationships (SAR) : The [1,2,4]triazolo[4,3-a]pyridine core enhances binding to kinase targets (e.g., c-MET inhibitors) by mimicking purine scaffolds .
• Phosphonate functionalization : Introduces hydrogen-bonding motifs critical for enzyme inhibition (e.g., antibacterial or antifungal targets) .